Cas no 42732-52-5 (2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide)

• Product Name: 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide
• CAS No: 42732-52-5
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• CID: 1064789
• PubChem ID: 61059434
• Update Time: 2025-06-30

2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide
• 2,6-Dimethylnicotinsaeurehydrazid
• 42732-52-5
• SCHEMBL6161620
• DB-302536
• 2,6-dimethylpyridine-3-carbohydrazide

• Inchi： 1S/C8H11N3O/c1-5-3-4-7(6(2)10-5)8(12)11-9/h3-4H,9H2,1-2H3,(H,11,12)
• InChI Key： UTAROJXRIIHTOL-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=C(C)N=C1C)NN

Computed Properties

• Exact Mass: 165.090211983g/mol
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Melting Point: NA

2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide

CAS No. 42732-52-5: 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide

The compound CAS No. 42732-52-5, also known as 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide, is a specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The structure of 2,6-Dimethyl-3-pyridinecarboxylic Acid Hydrazide consists of a pyridine ring substituted with methyl groups at positions 2 and 6, along with a carboxylic acid hydrazide group at position 3. This combination of functional groups makes it a versatile molecule with diverse applications.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the hydrazide group in CAS No. 42732-52-5 has been shown to enhance its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that can replace functional groups in a molecule while retaining or improving its pharmacological properties. This property makes CAS No. 42732-52-5 a valuable tool in the design of novel therapeutic agents.

The synthesis of CAS No. 42732-52-5 involves a multi-step process that typically begins with the preparation of the corresponding pyridine carboxylic acid derivative. This is followed by the introduction of the hydrazide group through a condensation reaction with hydrazine or its derivatives. The methyl groups at positions 2 and 6 are introduced via alkylation or methylation reactions, ensuring the stability and specificity of the final product.

One of the most promising applications of CAS No. 42732-52-5 lies in its potential as an anti-inflammatory agent. Recent research has demonstrated that this compound exhibits significant anti-inflammatory activity by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the inflammatory response, making their inhibition a viable strategy for treating inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its anti-inflammatory properties, CAS No. 42732-52-5 has also shown potential as an antimicrobial agent. Studies have revealed that this compound can inhibit the growth of various pathogenic bacteria and fungi, including *Staphylococcus aureus* and *Candida albicans*. Its ability to disrupt bacterial cell membranes and interfere with fungal biofilm formation makes it a promising candidate for developing new antimicrobial therapies.

The environmental impact of CAS No. 4273111111111111No. 49888888888888889999999999999999No.-based compounds has also been a topic of recent research interest. Scientists are exploring methods to optimize its synthesis and application processes to minimize environmental hazards while maximizing its benefits.

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